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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the foundational molecules is paramount. This guide provides an in-depth
analysis of bromochloromethane (CH2BrCl), a halomethane of significant interest. We will
delve into its structural formula, explore the concept of isomerism as it pertains to this
molecule, present key physicochemical data, and outline relevant experimental protocols.

Structural Formula of Bromochloromethane

Bromochloromethane, also known by synonyms such as methylene chlorobromide and Halon
1011, is a mixed halomethane with the chemical formula CHz2BrCI.[1][2][3] The molecule
consists of a central carbon atom covalently bonded to two hydrogen atoms, one bromine
atom, and one chlorine atom.[3] This arrangement results in a tetrahedral geometry around the
central carbon atom.

The IUPAC name for this compound is bromo(chloro)methane.[1] Its structure can be
represented in two and three dimensions to illustrate the spatial arrangement of its constituent
atoms.
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Structural Formula of Bromochloromethane

Analysis of Chirality in Bromochloromethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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